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Compound of Interest

Compound Name: Tetryl

Cat. No.: B1194171

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetryl (N-methyl-N,2,4,6-tetranitroaniline) is a synthetic nitramine explosive that has seen
extensive use as a booster in munitions and as a detonating agent.[1] Although its production
and use have been largely phased out in many countries, legacy munitions and environmental
contamination remain a concern.[1][2] This technical guide provides a comprehensive overview
of the physical and chemical hazards associated with Tetryl, intended to inform researchers,
scientists, and drug development professionals who may encounter this compound in various
contexts, from historical site remediation to toxicological research.

Physical and Chemical Properties

Tetryl is a yellow crystalline solid that is practically insoluble in water but soluble in organic
solvents such as acetone and benzene.[1] It is an odorless substance, though impurities in
manufactured forms may impart an odor.[2]
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Property Value References
Molecular Formula C7HsNs0s [1]

Molecular Weight 287.15 g/mol [3]
Appearance Yellow crystalline solid [1]

Melting Point 129.5-132°C [3114]

Boiling Point 187 °C (explodes) [2]

Density 1.57 -1.73 g/cm3 [1][5]

Solubility in Water

75 mg/L at 20 °C

[3]

Vapor Pressure

<1 mmHg at 20 °C

[4]

Explosive Hazards

Tetryl is a sensitive secondary high explosive, meaning it is more sensitive to initiation than

primary explosives but less so than some other secondary explosives.[1] It can be detonated

by friction, shock, or spark.[1] When heated, it melts and then decomposes explosively.[1]

Explosive Property Value References
Detonation Velocity 7,570 m/s [1]
Shock Sensitivity Sensitive [1]
Friction Sensitivity Sensitive [1]
UN Number 0208 [6]

UN Hazard Class

1.1D (Explosive; mass

explosion hazard)

[7](8]

Chemical Hazards and Incompatibility

Tetryl is incompatible with strong oxidizing and reducing agents, and contact with these

materials can lead to fire and explosion.[7] It is also incompatible with hydrazine.[9] Tetryl will

burst into flames upon contact with a hydrazine mixture.[9]
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Thermal Decomposition

The thermal decomposition of Tetryl is a significant hazard. When heated, it undergoes
decomposition which can lead to an explosion.[1] The initial stage of decomposition involves
the rupture of the N-NO2 bond. The decomposition has been found to be autocatalytic.
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Proposed Thermal Decomposition Pathway of Tetryl

Toxicological Hazards
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Tetryl is toxic and can be absorbed into the body through inhalation of dust, skin contact, and
ingestion.[7]

Acute and Chronic Health Effects

Exposure to Tetryl can cause a range of health effects. Short-term exposure can lead to
irritation of the skin, eyes, and respiratory tract.[7] Symptoms of high exposure include nausea,
vomiting, headache, and fatigue.[10]

Prolonged or repeated exposure can cause skin sensitization, leading to dermatitis with
symptoms like itching and rash.[10] It may also cause an asthma-like allergy.[10] There is
evidence to suggest that Tetryl may damage the liver and kidneys.[10] Workers exposed to
Tetryl have reported yellow staining of the skin, hair, and mucous membranes.[11]

Toxicity Data

Metric Value Species/Route References
LDso (Oral) 5000 mg/kg Rat [12]

LDso (Oral) 5000 mg/kg Mouse [12]

LDLo (Subcutaneous) 5000 mg/kg Dog [1]

Agency Limit Notes References
OSHA (PEL) 1.5 mg/m3 (TWA) Skin [13]

NIOSH (REL) 1.5 mg/m3 (TWA) Skin [5]

ACGIH (TLV) 2 mg/m?3 (TWA) [10]

NIOSH (IDLH) 750 mg/m3 [5]

Putative Signaling Pathway for Tetryl-Induced
Hepatotoxicity
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While the precise molecular mechanisms of Tetryl-induced hepatotoxicity are not well-
elucidated in the available literature, a hypothetical signaling pathway can be proposed based
on the known effects of other nitroaromatic compounds. This pathway involves the generation
of reactive oxygen species (ROS), leading to oxidative stress, which in turn can activate key
signaling cascades such as the MAP kinase and NF-kB pathways, ultimately culminating in
apoptosis or necrosis of hepatocytes.
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Hypothetical Signaling Pathway of Tetryl-Induced Hepatotoxicity

Experimental Protocols
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Determination of Impact Sensitivity (Rotter Test)

The Rotter impact test is a standard method for determining the sensitivity of an explosive to
impact. A sample of the explosive is placed on an anvil and subjected to the impact of a falling
weight. The height from which the weight is dropped is varied to determine the 50% probability
of initiation.

Workflow:
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Workflow for Rotter Impact Sensitivity Test
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Workflow for Rotter Impact Sensitivity Test
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Determination of Shock Sensitivity (Small-Scale Gap
Test - SSGT)

The SSGT is used to assess the shock sensitivity of an explosive. A donor charge initiates a
shock wave that passes through an inert barrier (the "gap") of variable thickness to the
acceptor charge (the test explosive). The test determines the gap thickness at which there is a
50% probability of initiating the acceptor.

Workflow:
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Workflow for Small-Scale Gap Test (SSGT)
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Workflow for Small-Scale Gap Test (SSGT)
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Environmental Hazards

Tetryl can be released into the environment through the manufacturing process, disposal of
munitions, and from contaminated sites.[2] It is slightly soluble in water and can contaminate
soil and groundwater.[2] Tetryl is one of the more toxic ordnance compounds, but it is also
relatively degradable in the environment.[1] Picric acid is a known breakdown product of Tetryl
in soil.[2]

Conclusion

Tetryl presents significant physical, chemical, and toxicological hazards. Its high explosive
nature demands careful handling and storage protocols. The health effects, particularly skin
sensitization and potential for liver and kidney damage, necessitate stringent occupational
hygiene practices to minimize exposure. While no longer in widespread production, the legacy
of Tetryl use requires continued vigilance and a thorough understanding of its hazardous
properties for safe management and remediation of contaminated sites. Further research into
the specific molecular mechanisms of Tetryl's toxicity would be beneficial for developing more
targeted risk assessments and potential therapeutic interventions in cases of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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